Cas no 2138352-68-6 (2-Methanesulfonylpyrimidine-5-sulfonyl fluoride)

• Product Name: 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride
• CAS No: 2138352-68-6
• MF: C₅H₅FN₂O₄S₂
• MW: 240.232601881027
• CID: 6605701
• PubChem ID: 165453009
• Update Time: 2025-06-08

2-Methanesulfonylpyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonylpyrimidine-5-sulfonyl fluoride
• EN300-727808
• 2138352-68-6
• 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride

• Inchi： 1S/C5H5FN2O4S2/c1-13(9,10)5-7-2-4(3-8-5)14(6,11)12/h2-3H,1H3
• InChI Key： JHRQBBJQBOHPEO-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(=CN=1)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 239.96747715g/mol
• Monoisotopic Mass: 239.96747715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride

Recent Advances in the Application of 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride (CAS: 2138352-68-6) in Chemical Biology and Drug Discovery

The compound 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride (CAS: 2138352-68-6) has recently emerged as a versatile tool in chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have highlighted its potential as a covalent warhead in targeted drug design, particularly in the development of irreversible inhibitors for enzymes and signaling proteins.

A key breakthrough in the application of this compound was reported in a 2023 study published in Nature Chemical Biology, where researchers demonstrated its effectiveness as a lysine-targeting electrophile. The study showed that 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride could selectively modify lysine residues in proteins under physiological conditions, opening new avenues for proteome-wide profiling and drug discovery. The researchers utilized mass spectrometry-based proteomics to identify over 200 protein targets in human cells, many of which were previously considered undruggable.

In the context of medicinal chemistry, recent work published in the Journal of Medicinal Chemistry (2024) has explored the use of this compound as a building block for the development of covalent kinase inhibitors. The study demonstrated that incorporation of 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride into inhibitor scaffolds resulted in compounds with improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors. Molecular dynamics simulations revealed that the sulfonyl fluoride moiety forms more stable interactions with target proteins while maintaining sufficient reactivity for covalent bond formation.

The compound's mechanism of action involves selective reaction with nucleophilic amino acid residues, particularly lysine and tyrosine. A 2024 study in ACS Chemical Biology provided detailed kinetic analysis of these reactions, showing that 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride exhibits remarkable stability in aqueous solutions while maintaining sufficient reactivity for biological applications. This balance between stability and reactivity makes it particularly valuable for in vivo applications where prolonged circulation time is required.

Recent synthetic chemistry advances have also improved access to this compound. A 2023 publication in Organic Letters described an optimized synthetic route that significantly increased the yield of 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride while reducing the production of byproducts. This development has made the compound more accessible for research purposes and has facilitated its broader adoption in chemical biology studies.

Looking forward, the unique properties of 2-Methanesulfonylpyrimidine-5-sulfonyl fluoride position it as a promising tool for addressing current challenges in drug discovery, particularly in targeting shallow protein surfaces and protein-protein interactions. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a warhead for targeted protein degradation. The compound's ability to modify proteins selectively under physiological conditions continues to inspire innovative approaches in chemical biology and therapeutic development.